Cas no 1461715-45-6 (benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate)

• Product Name: benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate
• CAS No: 1461715-45-6
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5209591
• PubChem ID: 75480667
• Update Time: 2026-03-06

benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(cyclopentylamino)sulfonyl]-, phenylmethyl ester
• benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate

• Inchi： 1S/C16H22N2O4S/c19-16(22-12-13-6-2-1-3-7-13)18-10-15(11-18)23(20,21)17-14-8-4-5-9-14/h1-3,6-7,14-15,17H,4-5,8-12H2
• InChI Key： AAWAFZQHZILCFB-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(S(NC2CCCC2)(=O)=O)C1

Additional information on benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate

Research Brief on Benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate (CAS: 1461715-45-6): Recent Advances and Applications

Benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate (CAS: 1461715-45-6) is a sulfamoyl-containing azetidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique azetidine scaffold and sulfamoyl functional group, has been explored as a key intermediate or pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating various biological targets, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma, epilepsy, and cancer. The researchers synthesized a series of derivatives and evaluated their binding affinities using X-ray crystallography and kinetic assays. The results demonstrated that the compound exhibited selective inhibition of CA IX and XII, isoforms overexpressed in hypoxic tumor environments, suggesting its potential as a lead compound for anticancer therapeutics.

In addition to its enzyme inhibitory properties, benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate has been explored as a building block for the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). A 2024 preprint on bioRxiv described its incorporation into a library of compounds targeting the adenosine A_2A receptor, a GPCR involved in inflammatory and neurodegenerative diseases. The study reported that derivatives of this compound displayed nanomolar affinity and favorable pharmacokinetic profiles in rodent models, paving the way for further preclinical development.

The synthetic accessibility of benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate has also been a focus of recent research. A team from the University of Cambridge developed a novel one-pot synthesis route in 2023, achieving a 78% yield with high enantiomeric purity (>99% ee) using asymmetric catalysis. This methodological advancement, published in Organic Letters, addresses previous challenges in the large-scale production of enantiopure azetidine derivatives, which are critical for pharmaceutical applications.

Ongoing clinical trials have further underscored the translational potential of compounds derived from this chemical scaffold. As of Q2 2024, two Phase I trials are investigating sulfamoyl-azetidine-based molecules (structural analogs of benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate) for the treatment of diabetic nephropathy and pulmonary hypertension. Preliminary results suggest favorable safety profiles and target engagement, though efficacy data remain pending.

In conclusion, benzyl 3-(cyclopentylsulfamoyl)azetidine-1-carboxylate represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Its unique structural features enable selective interactions with biological targets, while recent synthetic innovations have enhanced its accessibility for drug discovery programs. Future research directions may include the exploration of its utility in PROTAC design and as a warhead for covalent inhibitors, leveraging its sulfamoyl moiety for targeted protein degradation or irreversible binding.